2-chloro-6-methyl-N-(1H-pyrazol-3-yl)pyrimidin-4-amine
Cat. No. B8364257
M. Wt: 209.63 g/mol
InChI Key: CZOSWJUEGFNGPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08492397B2
Procedure details
To the solution of 2,4-dichloro-6-methylpyrimidine (3.00 g) and 1H-pyrazol-3-amine (1.31 g) in NMP (30 ml) was added NaI (2.36 g) and DIEA (6.33 ml). And the mixture was heated to 80° C. under stirring. After 1 day, the mixture was cooled to room temperature. The mixture was diluted with Et2O. The precipitate was collected by filtration, washed with the mixed solvent of hexane and EtOAc and dried in vacuo to give 2-chloro-6-methyl-N-(1H-pyrazol-5-yl)pyrimidin-4-amine (2.60 g) as a pale yellow solid.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6](Cl)[CH:5]=[C:4]([CH3:9])[N:3]=1.[NH:10]1[CH:14]=[CH:13][C:12]([NH2:15])=[N:11]1.[Na+].[I-].CCN(C(C)C)C(C)C>CN1C(=O)CCC1.CCOCC>[Cl:1][C:2]1[N:7]=[C:6]([NH:15][C:12]2[NH:11][N:10]=[CH:14][CH:13]=2)[CH:5]=[C:4]([CH3:9])[N:3]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC1=NC(=CC(=N1)Cl)C
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Name
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Quantity
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1.31 g
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Type
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reactant
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Smiles
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N1N=C(C=C1)N
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Name
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Quantity
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2.36 g
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Type
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reactant
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Smiles
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[Na+].[I-]
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Name
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Quantity
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6.33 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CN1CCCC1=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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under stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with the mixed solvent of hexane and EtOAc
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
1 d |
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Name
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|
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Type
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product
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Smiles
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ClC1=NC(=CC(=N1)NC1=CC=NN1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 78.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
